![molecular formula C6H3FINO2 B1295736 1-Fluoro-3-iodo-5-nitrobenzene CAS No. 3819-88-3](/img/structure/B1295736.png)
1-Fluoro-3-iodo-5-nitrobenzene
Overview
Description
1-Fluoro-3-iodo-5-nitrobenzene, also known as FIB, is a versatile organic compound used in a variety of scientific research applications. It is an aromatic nitro compound with a unique combination of halogen and nitro substituents. FIB has been used in a range of organic synthesis, analytical chemistry, and biochemistry experiments. It is also used as a reagent in the synthesis of a range of organic compounds, including pharmaceuticals and agrochemicals. The unique combination of halogen and nitro substituents makes FIB an ideal choice for a variety of experiments and applications.
Scientific Research Applications
Synthesis and Characterization
1-Fluoro-3-iodo-5-nitrobenzene is synthesized and characterized in various research settings. For instance, 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, a related compound, was synthesized and characterized using techniques like X-ray crystallography, NMR, EI-MS, and FT-IR (Sweeney, McArdle, & Aldabbagh, 2018).
Pharmaceutical Intermediates
In the pharmaceutical industry, iodo-nitroaromatics like this compound are used as intermediates. For example, a study on continuous platinum-mediated hydrogenation of Refametinib Iodo-nitroaniline Key Intermediate DIM-NA used 1-iodo-4-nitrobenzene as a model substrate (Baramov et al., 2017).
Molecular Interactions and Crystal Structure
The study of molecular interactions and crystal structures is another application. For example, 1-iodo-3-nitrobenzene and 1-iodo-3,5-dinitrobenzene, related compounds, were investigated for their crystal packing and intermolecular interactions (Merz, 2003).
Chemical Reactivity and Mechanisms
Research into the chemical reactivity and mechanisms of compounds like this compound is significant. Studies have been conducted on the relative mobility of nitro and fluoro substituents in such compounds, examining aspects like activation parameters and reaction mechanisms (Khalfina & Vlasov, 2007).
Nonlinear Optical Applications
The potential in nonlinear optical applications has been explored. For instance, the growth and characterization of 1-Iodo-3-Nitrobenzene crystals, a compound similar to this compound, have been studied for their nonlinear optical properties (Kumar et al., 2016).
Photophysics and Photochemistry
Studies on the photophysics and photochemistry of nitroaromatic compounds, including those similar to this compound, provide insights into their complex behavior under UV light (Giussani & Worth, 2017).
Safety and Hazards
Mechanism of Action
Mode of Action
1-Fluoro-3-iodo-5-nitrobenzene, like other nitrobenzene derivatives, likely undergoes electrophilic aromatic substitution . In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Pharmacokinetics
For instance, its molecular weight is 266.9964 , which could influence its absorption and distribution in the body.
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of this compound . For example, it’s known to be sensitive to light , which could affect its stability and efficacy. Additionally, its safety data sheet suggests avoiding dust formation, indicating that it may be unstable or reactive in certain forms .
Properties
IUPAC Name |
1-fluoro-3-iodo-5-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3FINO2/c7-4-1-5(8)3-6(2-4)9(10)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXPYCSFCKXSPAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)I)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3FINO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40293318 | |
Record name | 1-Fluoro-3-iodo-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40293318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3819-88-3 | |
Record name | 3819-88-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88609 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Fluoro-3-iodo-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40293318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Fluoro-3-iodo-5-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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